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Cat. No.: B021201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(2-Aminothiazol-4-yl)methanol, identified by the CAS number 51307-43-8, is a heterocyclic

organic compound featuring a 2-aminothiazole core functionalized with a hydroxymethyl group

at the 4-position. This molecule belongs to the broader class of 2-aminothiazole derivatives, a

scaffold of significant interest in medicinal chemistry due to its presence in numerous

biologically active compounds and approved pharmaceuticals. The 2-aminothiazole moiety is

recognized as a privileged structure, known for its ability to interact with a wide range of

biological targets. This technical guide provides a comprehensive overview of the chemical and

physical properties of (2-Aminothiazol-4-yl)methanol, detailed experimental protocols for its

synthesis, and a review of the biological activities and signaling pathways associated with the

2-aminothiazole scaffold, with a focus on its relevance in drug discovery and development.

Chemical and Physical Properties
(2-Aminothiazol-4-yl)methanol is a solid at room temperature. A summary of its key chemical

and physical properties is presented in Table 1.

Table 1: Physicochemical Properties of (2-Aminothiazol-4-yl)methanol
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Property Value Reference(s)

CAS Number 51307-43-8 [CymitQuimica]

Molecular Formula C4H6N2OS [CymitQuimica]

Molecular Weight 130.17 g/mol [CymitQuimica]

Appearance Solid [CymitQuimica]

Purity Typically ≥95% [AK Scientific]

Synonyms

2-Amino-4-

(hydroxymethyl)thiazole, (2-

amino-1,3-thiazol-4-

yl)methanol

[CymitQuimica]

Synthesis of (2-Aminothiazol-4-yl)methanol
The primary synthetic route to (2-Aminothiazol-4-yl)methanol and other 2-aminothiazole

derivatives is the Hantzsch thiazole synthesis.[1][2] This method involves the condensation

reaction between an α-haloketone and a thiourea derivative.

General Hantzsch Thiazole Synthesis
The Hantzsch synthesis is a versatile method for the formation of the thiazole ring. The general

mechanism involves the reaction of an α-halocarbonyl compound with a thioamide. For the

synthesis of 2-aminothiazoles, thiourea is commonly used as the thioamide component.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b021201#2-aminothiazol-4-yl-methanol-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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